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Compound of Interest

Compound Name: NBD-14189

Cat. No.: B12425136

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to cellular and biochemical assays for

characterizing the anti-HIV-1 activity of NBD-14189, a dual inhibitor targeting both viral entry

and reverse transcription. Detailed protocols, data presentation guidelines, and visual

representations of the underlying mechanisms and workflows are included to facilitate robust

and reproducible testing.

Mechanism of Action
NBD-14189 exhibits a dual mechanism of action against HIV-1. It functions as an entry inhibitor

by binding to the gp120 envelope glycoprotein, preventing its interaction with the host cell's

CD4 receptor.[1][2] Additionally, NBD-14189 inhibits the viral enzyme reverse transcriptase

(RT), which is essential for converting the viral RNA genome into DNA.[1][2] This dual activity

makes NBD-14189 a potent and promising anti-HIV-1 compound. The binding of NBD-14189 to

HIV-1 RT has been confirmed by X-ray crystallography.[2]
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The following tables summarize the reported in vitro activity of NBD-14189 and related

compounds.

Table 1: Antiviral Activity of NBD-14189 Against Various HIV-1 Strains

HIV-1
Strain/Isolat
e

Assay Type Cell Line Parameter Value (µM) Reference

HIV-1 HXB2
Single-cycle

infectivity
TZM-bl IC50 0.089 N/A

HIV-1 HXB2
Multi-cycle

infectivity
MT-2 IC50 0.18 N/A

HIV-1 Clinical

Isolates

(Panel)

Pseudovirus

infectivity
TZM-bl EC50 <0.2 N/A

HIV-1 HXB-2

(A204D

mutant)

Pseudovirus

infectivity
TZM-bl IC50

5-fold

increase vs.

WT

[2]

HIV-1 (I424F

mutant)

Pseudovirus

infectivity
TZM-bl IC50

7-fold

increase vs.

WT

[2]

Table 2: Cytotoxicity of NBD-14189

Cell Line Assay Type Parameter Value (µM) Reference

TZM-bl
Single-cycle

assay
CC50 21.9 N/A

MT-2 Multi-cycle assay CC50 22.1 N/A

PHA-stimulated

PBMCs
Antiviral assay CC50

~3-fold less

potent than

BMS-626529

[2]
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Table 3: HIV-1 Reverse Transcriptase Inhibition by NBD-14189 and Related Compounds

Compound Parameter Value (µM) Reference

NBD-14189 Enzymatic Assay - [2]

NBD-14204 IC50 8.3 ± 1.2 N/A

NBD-14208 IC50 5 ± 0.5 N/A

Note: Specific binding affinity values (Kd) for NBD-14189 to gp120 and reverse transcriptase

were not publicly available at the time of this document's creation. However, related NBD

compounds like NBD-556 have been shown to bind gp120 with low micromolar affinity as

determined by Isothermal Titration Calorimetry (ITC).[3][4]

Signaling Pathways and Experimental Workflows
Diagram 1: HIV-1 Entry and Reverse Transcription Inhibition by NBD-14189
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Click to download full resolution via product page

Caption: Dual inhibition of HIV-1 by NBD-14189.

Diagram 2: Workflow for Single-Cycle Infectivity Assay (TZM-bl)

Seed TZM-bl cells in a 96-well plate

Add virus-compound mixture to TZM-bl cells

Prepare serial dilutions of NBD-14189

Pre-incubate HIV-1 pseudovirus with NBD-14189 dilutions

Incubate for 48 hours

Lyse cells and add luciferase substrate

Measure luminescence

Calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Comparative Pharmacokinetics of a Dual Inhibitor of HIV-1, NBD-14189, in Rats and Dogs
with a Proof-of-Concept Evaluation of Antiviral Potency in SCID-hu Mouse Model - PMC
[pmc.ncbi.nlm.nih.gov]

3. Crystal Structures of HIV-1 gp120 Envelope Glycoprotein in Complex with NBD Analogues
That Target the CD4-Binding Site - PMC [pmc.ncbi.nlm.nih.gov]

4. Binding Thermodynamics of a Small-Molecular-Weight CD4 Mimetic to HIV-1 gp120 -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Testing NBD-14189
Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425136/docs#application-notes-and-protocols-for-
testing-nbd-14189-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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